[(3-Bromo-4-fluorophenyl)methyl](1-methoxypropan-2-YL)amine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Molecular Formula and Structural Features
The molecular formula is C$${12}$$H$${16}$$BrFNO , calculated as follows:
- Aromatic core : C$$6$$H$$3$$BrF (3-bromo-4-fluorophenyl)
- Methylene-amine linker : CH$$_2$$NH
- Side chain : C$$4$$H$$9$$O (1-methoxypropan-2-yl)
Key structural attributes include:
- Halogen placement : The meta-bromo and para-fluoro substituents create electronic asymmetry, polarizing the aromatic ring.
- Amine substitution : The 1-methoxypropan-2-yl group introduces a branched alkoxy motif, enhancing solubility in nonpolar media.
A comparative analysis with related compounds reveals distinct features:
Historical Context in Organofluorine Chemistry
The synthesis of (3-bromo-4-fluorophenyl)methylamine builds upon foundational organofluorine methodologies developed over the past century:
Early Fluorination Techniques
- Schiemann Reaction (1927) : Early aromatic fluorination via diazonium tetrafluoroborates enabled the introduction of fluorine into aryl systems. This method laid groundwork for later halogenated aryl amines.
- Halogen Exchange (1936) : Gottlieb’s KF-mediated Cl/F exchange in aryl chlorides demonstrated the feasibility of post-synthetic fluorine introduction, a principle later adapted for bromo-fluoro systems.
Modern Advances
The compound’s synthesis likely employs contemporary strategies such as:
- Directed Ortho-Metalation : Bromine and fluorine substituents may be introduced sequentially via regioselective metalation and electrophilic quenching.
- Reductive Amination : The methoxypropan-2-ylamine side chain could be installed using ketone intermediates (e.g., 1-methoxypropan-2-one) and reducing agents.
A timeline of relevant milestones:
Position Within Bromo-Fluoro Aromatic Amine Derivatives
This compound occupies a niche within bromo-fluoro aromatic amines due to its hybrid electronic and steric profile:
Electronic Characteristics
Steric and Solubility Features
Comparative Analysis with Analogues
Three structural subclasses highlight its uniqueness:
- N-Alkoxy Derivatives (e.g., ): Direct N-substitution with alkoxy chains simplifies synthesis but reduces conformational flexibility.
- Heterocyclic Amines (e.g., ): Tetrahydropyranyl groups enhance metabolic stability but increase molecular weight.
- Primary Amines (e.g., ): Simplified structures lack the steric bulk necessary for targeted receptor interactions.
Properties
Molecular Formula |
C11H15BrFNO |
|---|---|
Molecular Weight |
276.14 g/mol |
IUPAC Name |
N-[(3-bromo-4-fluorophenyl)methyl]-1-methoxypropan-2-amine |
InChI |
InChI=1S/C11H15BrFNO/c1-8(7-15-2)14-6-9-3-4-11(13)10(12)5-9/h3-5,8,14H,6-7H2,1-2H3 |
InChI Key |
ZQTOWVDJDFTLRP-UHFFFAOYSA-N |
Canonical SMILES |
CC(COC)NCC1=CC(=C(C=C1)F)Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (3-Bromo-4-fluorophenyl)methylamine typically involves the following steps:
Bromination and Fluorination: The starting material, a phenyl ring, undergoes bromination and fluorination to introduce the bromine and fluorine atoms at the 3 and 4 positions, respectively.
Amination: Finally, the amine group is introduced through a nucleophilic substitution reaction.
The reaction conditions for these steps generally involve the use of appropriate solvents, catalysts, and temperature control to ensure high yield and purity of the final product .
Industrial Production Methods
Industrial production of (3-Bromo-4-fluorophenyl)methylamine follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and equipment to achieve efficient and cost-effective production. The reaction conditions are optimized to maximize yield and minimize by-products .
Chemical Reactions Analysis
Types of Reactions
(3-Bromo-4-fluorophenyl)methylamine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: The bromine and fluorine atoms can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxides, while substitution reactions can produce a variety of derivatives with different functional groups .
Scientific Research Applications
(3-Bromo-4-fluorophenyl)methylamine has a wide range of applications in scientific research, including:
Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.
Biology: The compound is used in studies involving cellular processes and molecular interactions.
Medicine: Research on this compound includes its potential therapeutic applications and its role in drug development.
Mechanism of Action
The mechanism of action of (3-Bromo-4-fluorophenyl)methylamine involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target proteins or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use .
Comparison with Similar Compounds
Key Features :
- Methoxypropan-2-yl Group : The ether oxygen introduces polarity, while the branched chain may reduce crystallinity, improving solubility in organic solvents.
Comparison with Structural Analogs
Substituent Variations on the Aromatic Ring
| Compound Name | Substituents on Phenyl Ring | Amine Substituent | Molecular Formula | Molecular Weight | Key Properties/Applications |
|---|---|---|---|---|---|
| (3-Bromo-4-fluorophenyl)methylamine (Target Compound) | 3-Br, 4-F | 1-Methoxypropan-2-yl | C₁₁H₁₄BrFNO | 290.14 (calc.) | High polarity due to Br/F; potential use in medicinal chemistry or as a ligand. |
| (3-Bromo-4-fluorophenyl)methylamine | 3-Br, 4-F | 3-Methylbutan-2-yl | C₁₂H₁₇BrFN | 274.17 | Less polar (no ether); higher hydrophobicity. |
| 1-(3-Fluoro-4-methoxyphenyl)ethylamine | 3-F, 4-OCH₃ | 1-Methoxypropan-2-yl | C₁₃H₂₁FNO₂ | 254.31 (calc.) | Methoxy on ring increases electron density; ethyl linkage may enhance flexibility. |
| 1-(3-Fluoro-4-methylphenyl)-2-methylpropan-2-amine | 3-F, 4-CH₃ | 2-Methylpropan-2-yl | C₁₁H₁₆FN | 181.25 | Compact structure; tert-butyl group enhances steric hindrance. |
Key Observations :
- Electronic Effects : Bromine and fluorine substituents (target compound) increase electrophilicity compared to methyl or methoxy groups ().
- Solubility : The 1-methoxypropan-2-yl group in the target compound improves solubility in polar solvents compared to purely aliphatic substituents (e.g., 3-methylbutan-2-yl in ).
Amine Substituent Modifications
Functional Insights :
Physicochemical and Adsorption Properties
Key factors include:
- Nitrogen Content : Higher nitrogen content correlates with increased CO₂ capacity (e.g., aMDEA-MC in achieved 2.63 mmol/g).
- Pore Structure : Impregnation of amines reduces surface area but enhances chemisorption. The target compound’s bromo-fluoro-phenyl group could similarly modify substrate porosity if used in composite materials.
Hypothetical Adsorption Performance :
- The target compound’s primary amine (if deprotonated) could react with CO₂ to form carbamates, but its bulky substituents might limit accessibility compared to smaller amines like MDEA.
Biological Activity
(3-Bromo-4-fluorophenyl)methylamine is a compound of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. The presence of halogen substituents, specifically bromine and fluorine, on the phenyl ring enhances its reactivity and interaction with biological targets. This article delves into the biological activity of this compound, summarizing relevant research findings, case studies, and potential therapeutic implications.
- Molecular Formula : C11H15BrFNO
- Molecular Weight : 276.145 g/mol
- IUPAC Name : (3-Bromo-4-fluorophenyl)methylamine
The biological activity of (3-Bromo-4-fluorophenyl)methylamine is primarily attributed to its ability to interact with various molecular targets, including enzymes and receptors. The halogen atoms can influence the compound's binding affinity, potentially leading to:
- Enzyme Inhibition : The compound may act as a reversible or irreversible inhibitor of specific enzymes, modulating biochemical pathways.
- Receptor Activation : It may also interact with receptors, influencing signaling pathways that are critical in various physiological processes.
Antimicrobial Properties
The presence of halogens in organic compounds often correlates with enhanced antimicrobial activity. Compounds similar to (3-Bromo-4-fluorophenyl)methylamine have been studied for their ability to inhibit bacterial growth, suggesting that this compound may also possess antimicrobial properties.
Comparative Analysis with Similar Compounds
| Compound Name | Molecular Formula | Unique Features |
|---|---|---|
| (3-Bromo-4-chlorophenyl)methylamine | C11H16BrClNO | Contains chlorine; differing reactivity |
| (2-Bromo-4-fluorophenyl)methylamine | C11H15BrFNO | Different substitution pattern |
| (4-Fluorophenyl)methylamine | C11H16FNO | Lacks bromine; may exhibit different activities |
This table highlights how variations in halogen substitution can affect the biological properties of related compounds.
Case Studies and Research Findings
- Antitumor Efficacy : A study on isoflavone derivatives similar to (3-Bromo-4-fluorophenyl)methylamine found significant growth inhibition in breast cancer cell lines when co-incubated with cytochrome P450 inducers . This suggests that such compounds could be developed into effective antitumor agents.
- Antimicrobial Activity : Research indicates that halogenated compounds often show enhanced binding affinity to bacterial enzymes, which can lead to increased antimicrobial efficacy. Such findings underline the potential for (3-Bromo-4-fluorophenyl)methylamine in developing new antibiotics.
Q & A
Basic Research Questions
Q. What are the common synthetic routes for (3-Bromo-4-fluorophenyl)methylamine, and how can reaction conditions be optimized for yield and purity?
- Methodological Answer : The compound can be synthesized via nucleophilic substitution between 3-bromo-4-fluorobenzyl bromide and 1-methoxypropan-2-amine. Optimization involves adjusting solvent polarity (e.g., THF or DMF), temperature (40–60°C), and stoichiometric ratios. Microwave-assisted synthesis may enhance reaction efficiency by reducing time and improving yield . Purity is monitored via TLC or HPLC, with column chromatography used for isolation.
Q. How can the purity and structural integrity of (3-Bromo-4-fluorophenyl)methylamine be validated?
- Methodological Answer : Use a combination of spectroscopic techniques:
- NMR : Confirm substitution patterns (e.g., aromatic protons at δ 7.2–7.8 ppm for bromo/fluoro groups, methoxy singlet at δ ~3.3 ppm) .
- Mass Spectrometry : Verify molecular ion peaks (expected m/z ~286 for [M+H]⁺).
- Elemental Analysis : Ensure C, H, N, Br, and F percentages align with theoretical values .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
